Cas no 941890-74-0 (2-methoxy-5-methyl-N-4-(2-oxopyrrolidin-1-yl)phenylbenzene-1-sulfonamide)

2-Methoxy-5-methyl-N-4-(2-oxopyrrolidin-1-yl)phenylbenzene-1-sulfonamide is a sulfonamide derivative with a structurally distinct pyrrolidinone moiety. This compound exhibits potential as an intermediate in pharmaceutical synthesis, particularly in the development of bioactive molecules targeting neurological or inflammatory pathways. Its molecular architecture, featuring both a methoxy-substituted benzene ring and a 2-oxopyrrolidinyl group, may contribute to enhanced binding affinity or metabolic stability in drug design applications. The sulfonamide linkage offers versatility for further functionalization, while the methyl and methoxy substituents could influence lipophilicity and electronic properties. This compound is of interest in medicinal chemistry research for its modular framework, which allows for systematic structural optimization in lead compound development.
2-methoxy-5-methyl-N-4-(2-oxopyrrolidin-1-yl)phenylbenzene-1-sulfonamide structure
941890-74-0 structure
Product Name:2-methoxy-5-methyl-N-4-(2-oxopyrrolidin-1-yl)phenylbenzene-1-sulfonamide
CAS No:941890-74-0
MF:C18H20N2O4S
MW:360.427403450012
CID:5499024
Update Time:2025-06-14

2-methoxy-5-methyl-N-4-(2-oxopyrrolidin-1-yl)phenylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 2-methoxy-5-methyl-N-[4-(2-oxopyrrolidin-1-yl)phenyl]benzenesulfonamide
    • 2-methoxy-5-methyl-N-4-(2-oxopyrrolidin-1-yl)phenylbenzene-1-sulfonamide
    • Inchi: 1S/C18H20N2O4S/c1-13-5-10-16(24-2)17(12-13)25(22,23)19-14-6-8-15(9-7-14)20-11-3-4-18(20)21/h5-10,12,19H,3-4,11H2,1-2H3
    • InChI Key: LYNADZVSGXNCFI-UHFFFAOYSA-N
    • SMILES: C1(S(NC2=CC=C(N3CCCC3=O)C=C2)(=O)=O)=CC(C)=CC=C1OC

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Additional information on 2-methoxy-5-methyl-N-4-(2-oxopyrrolidin-1-yl)phenylbenzene-1-sulfonamide

Comprehensive Overview of 2-Methoxy-5-methyl-N-4-(2-oxopyrrolidin-1-yl)phenylbenzene-1-sulfonamide (CAS No. 941890-74-0)

2-Methoxy-5-methyl-N-4-(2-oxopyrrolidin-1-yl)phenylbenzene-1-sulfonamide (CAS No. 941890-74-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This sulfonamide derivative is characterized by its unique molecular structure, which includes a methoxy group, a methyl group, and a 2-oxopyrrolidin-1-yl moiety. These functional groups contribute to its potential applications in drug discovery and development, particularly in targeting specific enzymatic pathways.

The compound's CAS No. 941890-74-0 serves as a critical identifier in chemical databases, ensuring accurate referencing in scientific literature. Researchers often search for this compound using variations such as "2-methoxy-5-methyl sulfonamide derivative" or "N-4-(2-oxopyrrolidin-1-yl)phenyl benzene sulfonamide," highlighting the importance of keyword optimization in academic and industrial contexts. Its structural complexity makes it a subject of interest for studies involving molecular docking, QSAR modeling, and kinase inhibition.

In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in medicinal chemistry. 2-Methoxy-5-methyl-N-4-(2-oxopyrrolidin-1-yl)phenylbenzene-1-sulfonamide is no exception, with potential applications in anti-inflammatory and neuroprotective therapies. Its 2-oxopyrrolidin-1-yl group is particularly noteworthy, as it resembles motifs found in nootropic agents, sparking interest in cognitive health research.

From a synthetic perspective, the compound's preparation involves multi-step organic reactions, including sulfonylation and amide coupling. Advanced techniques such as HPLC purification and NMR spectroscopy are essential for ensuring its purity and structural integrity. These methodologies align with current trends in green chemistry, where researchers prioritize efficient synthesis with minimal environmental impact.

The pharmacological profile of CAS No. 941890-74-0 is under active investigation, with preliminary studies suggesting interactions with G-protein-coupled receptors (GPCRs) and ion channels. Such properties make it a candidate for addressing conditions like chronic pain and neurodegenerative disorders, topics frequently searched in biomedical forums. Its lipophilic nature also enhances blood-brain barrier permeability, a desirable trait for CNS-targeted drugs.

In the context of drug repurposing, 2-Methoxy-5-methyl-N-4-(2-oxopyrrolidin-1-yl)phenylbenzene-1-sulfonamide has been explored for off-label uses, leveraging its modular structure for new therapeutic indications. This approach aligns with the growing emphasis on cost-effective drug development, a hot topic in pharmaceutical economics.

Quality control protocols for this compound emphasize chromatographic purity and residual solvent analysis, reflecting industry standards for API (Active Pharmaceutical Ingredient) manufacturing. Regulatory compliance with ICH guidelines ensures its suitability for preclinical studies, a key concern for researchers sourcing high-quality chemicals.

In summary, 2-Methoxy-5-methyl-N-4-(2-oxopyrrolidin-1-yl)phenylbenzene-1-sulfonamide (CAS No. 941890-74-0) represents a promising scaffold in modern drug discovery. Its structural features and potential biological activities position it at the intersection of medicinal chemistry and translational research, addressing contemporary challenges in healthcare innovation.

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